Cas no 1159905-88-0 (4,7-Dibromo-2-dodecylisoindoline-1,3-dione)

• Product Name: 4,7-Dibromo-2-dodecylisoindoline-1,3-dione
• CAS No: 1159905-88-0
• MF: C₂₀H₂₇Br₂NO₂
• MW: 473.241884469986
• CID: 1031085
• PubChem ID: 59523092
• Update Time: 2025-04-20

4,7-Dibromo-2-dodecylisoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4,7-Dibromo-2-dodecylisoindoline-1,3-dione
• 4,7-dibromo-2-dodecylisoindole-1,3-dione
• DTXSID40732313
• SB65150
• CS-0435213
• 4,7-Dibromo-2-dodecyl-1H-isoindole-1,3(2H)-dione
• SCHEMBL2420623
• 1159905-88-0
• DB-218578

• Inchi： 1S/C20H27Br2NO2/c1-2-3-4-5-6-7-8-9-10-11-14-23-19(24)17-15(21)12-13-16(22)18(17)20(23)25/h12-13H,2-11,14H2,1H3
• InChI Key： HKMKLXCAPVYMRT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1C(N(C2=O)CCCCCCCCCCCC)=O)Br

Computed Properties

• Exact Mass: 473.03880g/mol
• Monoisotopic Mass: 471.04085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.401±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 85 ºC (hexane )
• Solubility: Insuluble (1.9E-5 g/L) (25 ºC),